Cas no 142826-71-9 (1,3,4-Thiadiazole-2(3H)-thione,5-[(2-chloroethyl)thio]-)

• Product Name: 1,3,4-Thiadiazole-2(3H)-thione,5-[(2-chloroethyl)thio]-
• CAS No: 142826-71-9
• MF: C₄H₅ClN₂S₃
• MW: 212.743895292282
• CID: 107946
• PubChem ID: 2735736
• Update Time: 2025-04-18

1,3,4-Thiadiazole-2(3H)-thione,5-[(2-chloroethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2(3H)-thione,5-[(2-chloroethyl)thio]-
• 5-(2-chloroethylsulfanyl)-3H-1,3,4-thiadiazole-2-thione
• 5-[(2-CHLOROETHYL)THIO]-1,3,4-THIADIAZOLE-2-THIOL
• 1,3,4-Thiadiazole-2(3H)-thione,5-[(2-chloroethyl)thio]
• 5-[(2-chloroethyl)thio]-1,3,4-thiadiazole-2-thiol,thiadiazole pharmaceutical intermediate
• SCHEMBL10012899
• 5-[(2-Chloroethyl)sulfanyl]-1,3,4-thiadiazole-2(3H)-thione
• AKOS015909487
• DTXSID60370913
• 142826-71-9
• FT-0619865
• 5-[(2-chloroethyl)sulfanyl]-1,3,4-thiadiazol-2-yl hydrosulfide
• 5-((2-Chloroethyl)thio)-1,3,4-thiadiazole-2-thiol

• Inchi： 1S/C4H5ClN2S3/c5-1-2-9-4-7-6-3(8)10-4/h1-2H2,(H,6,8)
• InChI Key： WEYBTZMTACRJBQ-UHFFFAOYSA-N
• SMILES： ClCCSC1=NNC(=S)S1

Computed Properties

• Exact Mass: 211.93000
• Monoisotopic Mass: 211.9303394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.7
• Melting Point: 84-86
• Boiling Point: 300.2°Cat760mmHg
• Flash Point: 135.3°C
• Refractive Index: 1.775
• PSA: 118.12000
• LogP: 2.15770

1,3,4-Thiadiazole-2(3H)-thione,5-[(2-chloroethyl)thio]- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：